Cas no 16383-46-3 (p-Cresol, α,α'-iminobis[2-methoxy- (8CI))

p-Cresol, α,α'-iminobis[2-methoxy- (8CI) structure
16383-46-3 structure
Product Name:p-Cresol, α,α'-iminobis[2-methoxy- (8CI)
CAS No:16383-46-3
MF:C16H19NO4
MW:289.32636475563
CID:2925590
PubChem ID:21951784
Update Time:2025-07-01

p-Cresol, α,α'-iminobis[2-methoxy- (8CI) Chemical and Physical Properties

Names and Identifiers

    • p-Cresol, α,α'-iminobis[2-methoxy- (8CI)
    • 4,4'-(Azanediylbis(methylene))bis(2-methoxyphenol)
    • 4-({[(4-hydroxy-3-methoxyphenyl)methyl]amino}methyl)-2-methoxyphenol
    • SCHEMBL5833247
    • 16383-46-3
    • F73634
    • Inchi: 1S/C16H19NO4/c1-20-15-7-11(3-5-13(15)18)9-17-10-12-4-6-14(19)16(8-12)21-2/h3-8,17-19H,9-10H2,1-2H3
    • InChI Key: WIPSHAFWMFSPNW-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(O)=C(OC)C=1)NCC1C=CC(O)=C(OC)C=1

Computed Properties

  • Exact Mass: 289.13140809g/mol
  • Monoisotopic Mass: 289.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 71Ų

p-Cresol, α,α'-iminobis[2-methoxy- (8CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R146630-100mg
p-Cresol, α,α'-iminobis[2-methoxy- (8CI)
16383-46-3 95%
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¥696 2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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1PlusChem
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4,4'-(Azanediylbis(methylene))bis(2-methoxyphenol)
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1PlusChem
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Additional information on p-Cresol, α,α'-iminobis[2-methoxy- (8CI)

Professional Introduction to p-Cresol, α,α'-iminobis[2-methoxy- (8CI) and CAS No. 16383-46-3

p-Cresol, α,α'-iminobis[2-methoxy- (8CI) is a specialized chemical compound with the CAS number 16383-46-3. This compound has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. The imino bis structure combined with methoxy and methylene groups makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

The compound's structure consists of a central imine group connected to two methoxy-substituted benzene rings. This configuration imparts specific electronic and steric properties that make it valuable in various chemical reactions. The presence of the imine group allows for nucleophilic addition reactions, while the methoxy groups enhance solubility and stability in different solvents.

In recent years, p-Cresol, α,α'-iminobis[2-methoxy- (8CI) has been explored for its role in synthesizing complex molecules. One notable application is in the development of novel antibiotics. Researchers have discovered that derivatives of this compound can inhibit the growth of certain bacterial strains by interfering with their metabolic pathways. This finding has opened up new avenues for combating antibiotic-resistant bacteria, a growing concern in global healthcare.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, it has been investigated as a precursor for herbicides and fungicides. Its ability to undergo various chemical modifications allows scientists to tailor its properties for specific agricultural needs. For instance, modifications can enhance its bioavailability or improve its environmental compatibility.

From a synthetic chemistry perspective, CAS No. 16383-46-3 serves as a building block for more complex molecules. Its imine group can react with aldehydes and ketones in condensation reactions, forming Schiff bases. These Schiff bases have been studied for their applications in catalysis, material science, and even as sensors for detecting metal ions.

Recent advancements in computational chemistry have also highlighted the importance of this compound. Molecular modeling studies indicate that its structure can be optimized for better performance in drug delivery systems. By understanding its interactions at a molecular level, researchers can design more effective formulations that enhance drug efficacy and reduce side effects.

The environmental impact of p-Cresol, α,α'-iminobis[2-methoxy- (8CI) is another area of interest. Biodegradation studies have shown that under certain conditions, it can be broken down into less harmful substances. This finding is crucial for ensuring that its use in industrial processes does not contribute to environmental pollution. Efforts are ongoing to develop sustainable synthetic routes that minimize waste and energy consumption.

In conclusion, the compound p-Cresol, α,α'-iminobis[2-methoxy- (8CI) with CAS number 16383-46-3 is a multifaceted molecule with significant potential in various scientific fields. Its unique structure and reactivity make it invaluable for pharmaceutical development, agrochemical synthesis, and advanced material design. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in modern chemistry and biomedicine.

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